Ethyl (2Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate

• IUPAC Name: ethyl (Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C14H15NO4/c1-4-19-14(16)11(9-15)5-10-6-12(17-2)8-13(7-10)18-3/h5-8H,4H2,1-3H3/b11-5-
• InChI Key: XQYIEYWLUZICRD-WZUFQYTHSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CC(=CC(=C1)OC)OC)C#N
• Isomeric SMILES: CCOC(=O)/C(=C\C1=CC(=CC(=C1)OC)OC)/C#N
• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol

Description

Ethyl (2Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate, also known as ethyl 2-cyano-3-(3,5-dimethoxyphenyl)acrylate, is a chemical compound that has been widely used in scientific research. It belongs to the class of cyanoacrylates, which are known for their strong adhesive properties. Ethyl (2Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate is a versatile compound that has been used in various fields of research, including chemistry, biochemistry, and pharmacology. In

Mechanism of Action

The mechanism of action of Ethyl (2Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate (2Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate is not fully understood. However, it is known to undergo hydrolysis in the presence of water, resulting in the formation of a cyanoacrylic acid derivative. This derivative is known to react with nucleophiles, such as thiols and amines, leading to the formation of covalent adducts. This reactivity is the basis for its use as an adhesive and as a probe for the detection of ROS in cells.
Biochemical and Physiological Effects:
Ethyl (2Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can induce apoptosis in cancer cells and inhibit the expression of pro-inflammatory cytokines. It has also been shown to react with thiols in proteins, leading to the inhibition of enzyme activity. In vivo studies have shown that it can reduce tumor growth in mice and improve the survival rate in septic shock models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl (2Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate (2Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate in lab experiments is its reactivity with nucleophiles. This reactivity can be used to label proteins and detect ROS in cells. It is also a versatile starting material for the synthesis of various compounds. However, one of the limitations of using Ethyl (2Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate (2Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate is its potential toxicity. It has been shown to induce cytotoxicity in some cell lines, and caution should be taken when handling it.

Future Directions

There are several future directions for the research on Ethyl (2Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate (2Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate. One direction is the development of new synthetic methods for the preparation of this compound and its derivatives. Another direction is the exploration of its potential as a therapeutic agent for various diseases, such as cancer and inflammation. Additionally, the development of new probes based on Ethyl (2Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate (2Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate for the detection of ROS in cells is an area of interest. Finally, the investigation of its potential toxicity and safety profile is also an important direction for future research.

Synthesis Methods

The synthesis of Ethyl (2Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate (2Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate involves the reaction of Ethyl (2Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate cyanoacetate with 3,5-dimethoxybenzaldehyde in the presence of a base catalyst. The reaction proceeds through a Knoevenagel condensation, resulting in the formation of the desired product. This synthesis method has been well-established and has been used in various research studies.

Scientific Research Applications

Ethyl (2Z)-2-cyano-3-(3,5-dimethoxyphenyl)prop-2-enoate has been used in various fields of scientific research. In chemistry, it has been used as a starting material for the synthesis of various compounds, such as pyrazoles and pyrimidines. In biochemistry, it has been used as a probe for the detection of reactive oxygen species (ROS) in cells. In pharmacology, it has been studied for its potential anticancer and anti-inflammatory properties.